Cas no 673487-31-5 (1H-Benzimidazole, 4-methyl-2-(trichloromethyl)-)

• Product Name: 1H-Benzimidazole, 4-methyl-2-(trichloromethyl)-
• CAS No: 673487-31-5
• MF: C₉H₇Cl₃N₂
• MW: 249.524278879166
• CID: 394973
• PubChem ID: 11557865
• Update Time: 2025-04-19

1H-Benzimidazole, 4-methyl-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 4-methyl-2-(trichloromethyl)-
• 4-methyl-2-(trichloromethyl)-1H-benzimidazole
• 4-methyl-2-trichloromethyl-1H-benzoimidazole
• SCHEMBL4352212
• DTXSID80468563
• CTBHTPQCCMGLKI-UHFFFAOYSA-N
• 673487-31-5

• Inchi： 1S/C9H7Cl3N2/c1-5-3-2-4-6-7(5)14-8(13-6)9(10,11)12/h2-4H,1H3,(H,13,14)
• InChI Key： CTBHTPQCCMGLKI-UHFFFAOYSA-N
• SMILES： ClC(C1=NC2C(C)=CC=CC=2N1)(Cl)Cl

Computed Properties

• Exact Mass: 247.96771
• Monoisotopic Mass: 247.967481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68